![molecular formula C8H9F3N2S B3031777 1-[2-(Methylthio)-5-(trifluoromethyl)phenyl]hydrazine CAS No. 680218-04-6](/img/structure/B3031777.png)
1-[2-(Methylthio)-5-(trifluoromethyl)phenyl]hydrazine
Overview
Description
“1-[2-(Methylthio)-5-(trifluoromethyl)phenyl]hydrazine” is a chemical compound with the molecular formula C8H9F3N2S and a molecular weight of 222.23 g/mol .
Synthesis Analysis
While specific synthesis methods for “1-[2-(Methylthio)-5-(trifluoromethyl)phenyl]hydrazine” were not found, related compounds such as 3-trifluoromethyl-1,2,4-triazoles have been synthesized using trifluoroacetimidoyl chlorides, hydrazine hydrate, and benzene-1,3,5-triyl triformate . Trifluoromethyl ketones, which are valuable synthetic targets, can also be used in the construction of fluorinated pharmacons .Physical And Chemical Properties Analysis
The physical and chemical properties of “1-[2-(Methylthio)-5-(trifluoromethyl)phenyl]hydrazine” include a molecular weight of 222.23 g/mol . Further details such as melting point, boiling point, and density were not found.Scientific Research Applications
Sure! Here is a comprehensive analysis of the scientific research applications of 1-[2-(Methylthio)-5-(trifluoromethyl)phenyl]hydrazine, focusing on six unique fields:
Pharmaceutical Development
1-[2-(Methylthio)-5-(trifluoromethyl)phenyl]hydrazine has shown potential in pharmaceutical research due to its unique chemical structure. The trifluoromethyl group enhances the compound’s metabolic stability and bioavailability, making it a promising candidate for drug development. Researchers are exploring its use in synthesizing new medications for treating various diseases, including cancer and inflammatory disorders .
Agricultural Chemistry
In agricultural chemistry, this compound is being investigated for its potential as a pesticide or herbicide. The trifluoromethyl group is known for its ability to enhance the biological activity of agrochemicals. Studies are focusing on its effectiveness in controlling pests and weeds, as well as its environmental impact and safety .
Material Science
Material scientists are exploring the use of 1-[2-(Methylthio)-5-(trifluoromethyl)phenyl]hydrazine in developing new materials with unique properties. Its incorporation into polymers and other materials can improve their thermal stability, chemical resistance, and mechanical strength. This makes it valuable for applications in coatings, adhesives, and high-performance materials.
Catalysis
The compound is also being studied for its catalytic properties. Its unique structure allows it to act as a catalyst in various chemical reactions, including hydrogenation and oxidation processes. Researchers are investigating its efficiency and selectivity in these reactions, which could lead to more sustainable and cost-effective industrial processes .
Environmental Science
In environmental science, 1-[2-(Methylthio)-5-(trifluoromethyl)phenyl]hydrazine is being evaluated for its potential in pollution control and remediation. Its ability to degrade certain pollutants and its stability in harsh environmental conditions make it a candidate for use in cleaning up contaminated sites and treating industrial waste .
Biochemical Research
Biochemists are studying this compound for its potential interactions with biological molecules. Its unique chemical properties allow it to bind to specific proteins and enzymes, making it useful in probing biochemical pathways and understanding disease mechanisms. This research could lead to the development of new diagnostic tools and therapeutic strategies .
Safety and Hazards
properties
IUPAC Name |
[2-methylsulfanyl-5-(trifluoromethyl)phenyl]hydrazine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9F3N2S/c1-14-7-3-2-5(8(9,10)11)4-6(7)13-12/h2-4,13H,12H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XNOOSCDTSGLEEG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=C(C=C(C=C1)C(F)(F)F)NN |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9F3N2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10381913 |
Source
|
| Record name | 1-[2-(methylthio)-5-(trifluoromethyl)phenyl]hydrazine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10381913 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
222.23 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-[2-(Methylthio)-5-(trifluoromethyl)phenyl]hydrazine | |
CAS RN |
680218-04-6 |
Source
|
| Record name | 1-[2-(methylthio)-5-(trifluoromethyl)phenyl]hydrazine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10381913 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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